Cas no 361170-99-2 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361170-99-2
• MF: C₂₆H₂₃N₃O₄S₂
• MW: 505.608523607254
• CID: 5975790
• PubChem ID: 4577832
• Update Time: 2025-07-16

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide
• 4-(indolin-1-ylsulfonyl)-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)benzamide
• Benzamide, 4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-N-[4-(4-methoxy-3-methylphenyl)-2-thiazolyl]-
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
• 361170-99-2
• SR-01000444882
• SR-01000444882-1
• EU-0006206
• AKOS024598652
• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_126908
• F0737-0083

• Inchi： 1S/C26H23N3O4S2/c1-17-15-20(9-12-24(17)33-2)22-16-34-26(27-22)28-25(30)19-7-10-21(11-8-19)35(31,32)29-14-13-18-5-3-4-6-23(18)29/h3-12,15-16H,13-14H2,1-2H3,(H,27,28,30)
• InChI Key： MYRCSPADIZNMFK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(C)=C2)=CS1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 505.11299857g/mol
• Monoisotopic Mass: 505.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• pka: 6.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide

Research Brief on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 361170-99-2)

Recent studies have highlighted the potential of 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 361170-99-2) as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and thiazole moieties, has demonstrated significant activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current investigations revolves around the compound's mechanism of action and its potential applications in treating various diseases. Preliminary findings suggest that 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide exhibits selective inhibition of key enzymes involved in inflammatory and proliferative processes. This selectivity is attributed to its ability to bind with high affinity to the active sites of these enzymes, thereby disrupting their catalytic activity.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, research conducted on cell lines has shown that the compound effectively reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, animal models have demonstrated its ability to inhibit tumor growth, further underscoring its therapeutic potential in oncology.

The synthesis and optimization of 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient routes for its production, with improved yields and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, require further optimization to enhance its therapeutic index. Moreover, comprehensive toxicity studies are needed to ensure its safety profile before progressing to human trials. Researchers are actively addressing these challenges through structural modifications and formulation strategies.

In conclusion, 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity position it as a potential lead compound for the treatment of inflammatory diseases and cancer. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing limitations.